Cas no 1494676-14-0 (Ethyl 6-methoxy-5-methylpyrimidine-4-carboxylate)

• Product Name: Ethyl 6-methoxy-5-methylpyrimidine-4-carboxylate
• CAS No: 1494676-14-0
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 4816969
• Update Time: 2025-06-08

Ethyl 6-methoxy-5-methylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 6-METHOXY-5-METHYLPYRIMIDINE-4-CARBOXYLATE
• Ethyl 6-methoxy-5-methylpyrimidine-4-carboxylate

• Inchi： 1S/C9H12N2O3/c1-4-14-9(12)7-6(2)8(13-3)11-5-10-7/h5H,4H2,1-3H3
• InChI Key： SRAKUHWVCQTDEM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C)=C(N=CN=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 1.4
• Topological Polar Surface Area: 61.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Ethyl 6-methoxy-5-methylpyrimidine-4-carboxylate

Ethyl 6-methoxy-5-methylpyrimidine-4-carboxylate (CAS No. 1494676-14-0): A Comprehensive Overview

Ethyl 6-methoxy-5-methylpyrimidine-4-carboxylate (CAS No. 1494676-14-0) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug synthesis and molecular research. This compound, characterized by its pyrimidine core structure, has garnered attention due to its potential in developing novel therapeutic agents.

The molecular structure of Ethyl 6-methoxy-5-methylpyrimidine-4-carboxylate consists of a pyrimidine ring substituted with a methoxy group at the 6-position and a methyl group at the 5-position, along with a carboxylate ester group at the 4-position. This specific arrangement imparts unique chemical properties that make it a valuable intermediate in organic synthesis.

In recent years, there has been a growing interest in pyrimidine derivatives due to their biological activity and pharmaceutical relevance. Pyrimidines are fundamental heterocyclic compounds that serve as the backbone for many nucleoside analogs used in antiviral and anticancer therapies. The presence of both methoxy and methyl groups in Ethyl 6-methoxy-5-methylpyrimidine-4-carboxylate enhances its reactivity, making it a crucial building block for constructing more complex molecules.

One of the most compelling aspects of this compound is its role in the synthesis of active pharmaceutical ingredients (APIs). Researchers have leveraged its structural features to develop new drugs targeting various diseases. For instance, modifications of the pyrimidine ring have led to the discovery of compounds with improved pharmacokinetic properties and reduced side effects.

Recent studies have highlighted the potential of Ethyl 6-methoxy-5-methylpyrimidine-4-carboxylate in the development of kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The compound's ability to act as a scaffold for designing selective inhibitors has been particularly promising. By altering the substituents on the pyrimidine ring, scientists can fine-tune the binding affinity and specificity of these inhibitors, leading to more effective treatments.

The pharmaceutical industry has also explored the use of this compound in creating nucleoside analogs for antiviral drugs. Nucleoside analogs mimic natural nucleosides and interfere with viral replication by inhibiting enzymes such as reverse transcriptase. The structural similarity of Ethyl 6-methoxy-5-methylpyrimidine-4-carboxylate to natural pyrimidines makes it an ideal candidate for developing new antiviral agents.

In addition to its pharmaceutical applications, Ethyl 6-methoxy-5-methylpyrimidine-4-carboxylate has found utility in agrochemical research. Pyrimidine derivatives are known for their herbicidal and fungicidal properties, and this compound has been investigated as a precursor for developing new crop protection agents. Its unique chemical profile allows for the creation of compounds that are both effective and environmentally friendly.

The synthesis of Ethyl 6-methoxy-5-methylpyrimidine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic modifications have been particularly useful in optimizing its production.

The safety profile of this compound is another critical consideration. While it is not classified as a hazardous material, proper handling procedures must be followed to ensure safe laboratory practices. Researchers should adhere to standard protocols for working with organic compounds, including adequate ventilation, personal protective equipment (PPE), and waste disposal guidelines.

In conclusion, Ethyl 6-methoxy-5-methylpyrimidine-4-carboxylate (CAS No. 1494676-14-0) is a versatile and valuable compound with significant applications in pharmaceuticals, agrochemicals, and molecular research. Its unique structural features make it an excellent intermediate for synthesizing complex molecules, particularly those with therapeutic potential. As research continues to uncover new uses for this compound, its importance in advancing scientific knowledge and developing innovative treatments is undeniable.